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Compound of Interest

Compound Name: Butyrospermol

Cat. No.: B12322331 Get Quote

Disclaimer: This document provides essential safety and logistical information for the proper

disposal of Butyrospermol, based on general laboratory safety principles for chemical waste

management. A specific Safety Data Sheet (SDS) for pure Butyrospermol is not readily

available.[1] Therefore, it is imperative that all handling and disposal activities are preceded by

a thorough risk assessment conducted by qualified personnel. This guidance is intended for

researchers, scientists, and drug development professionals trained in handling chemical

substances.

Butyrospermol is a naturally occurring triterpene alcohol found in plants such as the shea

tree.[2] While derivatives of shea butter are generally considered to have low toxicity,

comprehensive hazard data for the pure compound is lacking.[3] Consequently,

Butyrospermol waste must be handled and disposed of with caution, treating it as potentially

hazardous chemical waste.[1]

Pre-Disposal Safety and Planning
A comprehensive risk assessment is mandatory before initiating any disposal procedures for

Butyrospermol.[1][4] This assessment should evaluate the form of the waste (solid, liquid),

potential contaminants, and the volume to be disposed of.

Key Safety Considerations:

Personal Protective Equipment (PPE): A standard suite of PPE is required when handling

Butyrospermol waste. This includes:

Chemical-resistant gloves (e.g., nitrile).[1]
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Safety glasses or goggles.[1]

A fully buttoned laboratory coat.[1]

If handling fine powders or generating dust, a respirator may be necessary based on your

risk assessment.[1]

Engineering Controls: All handling and segregation of Butyrospermol waste should be

performed in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation exposure.[1]

Quantitative Data
The following table summarizes available physical and chemical data for Butyrospermol. The

absence of specific toxicity data underscores the need for cautious handling and disposal.

Property Value Source

Molecular Formula C₃₀H₅₀O [2][4]

Molecular Weight 426.72 g/mol [4]

CAS Number 472-28-6 [2][4]

Melting Point 109-110 °C [5]

Boiling Point 498.3 °C at 760 mmHg [5]

Flash Point 221 °C [5]

Density 0.98 g/cm³ [5]

Acute Toxicity (Oral)
No data available for the pure

compound.
[1]

Disposal Protocol: A Step-by-Step Guide
The following protocol outlines the required steps for the safe disposal of Butyrospermol and

associated waste materials.

3.1. Waste Identification and Segregation
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Identify Waste Type: Determine if the Butyrospermol waste is solid, liquid, or contaminated

labware.

Treat as Hazardous: In the absence of definitive hazard data, all Butyrospermol waste must

be treated as hazardous chemical waste.[1]

Segregate Waste Streams:

Solid Waste: Collect unused or expired pure Butyrospermol, and contaminated materials

such as gloves, weigh boats, and paper towels, in a designated hazardous waste

container for solids.[1]

Liquid Waste: If Butyrospermol is dissolved in a solvent, collect the solution in a

designated hazardous waste container for liquid waste.[1] Ensure the container is

compatible with the solvent used.

Contaminated Labware: Glassware and other labware grossly contaminated with

Butyrospermol should be decontaminated if possible or disposed of as hazardous waste.

Empty containers should be triple rinsed with a suitable solvent, and the rinsate collected

as hazardous liquid waste.[6]

3.2. Waste Packaging and Labeling

Container Selection: Use containers that are compatible with the chemical waste. Containers

must have tightly fitting caps and be in good condition.[6][7]

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "Butyrospermol". If in a solution, list all constituents and their approximate

percentages.

Filling Containers: Do not overfill liquid waste containers; a general rule is to fill to no more

than 75-80% capacity to allow for vapor expansion.[7]

3.3. Storage and Disposal

Temporary Storage: Store sealed and labeled waste containers in a designated, secure, and

well-ventilated satellite accumulation area until they are collected.
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Institutional Disposal Program: Arrange for the disposal of the waste through your

institution's Environmental Health and Safety (EHS) office or equivalent hazardous waste

management program.[1] Do not attempt to dispose of Butyrospermol down the drain or in

regular trash.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Butyrospermol waste.
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Caption: Logical workflow for the proper disposal of Butyrospermol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Butyrospermol | 472-28-6 | MOLNOVA [molnova.com]

3. sigmaaldrich.com [sigmaaldrich.com]

4. Butyrospermol | TargetMol [targetmol.com]

5. Cas 472-28-6,butyrospermol | lookchem [lookchem.com]

6. rtong.people.ust.hk [rtong.people.ust.hk]

7. nipissingu.ca [nipissingu.ca]

To cite this document: BenchChem. [Proper Disposal Procedures for Butyrospermol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12322331#butyrospermol-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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